Cas no 90727-08-5 (ethyl 2-(aminomethyl)-4-methylpentanoate)

Ethyl 2-(aminomethyl)-4-methylpentanoate is a versatile chiral intermediate widely used in organic synthesis and pharmaceutical applications. Its structure features both an ester and an amine functional group, enabling its use in peptide coupling reactions and as a building block for bioactive compounds. The compound's branched alkyl chain enhances steric control in stereoselective reactions, while the ethyl ester group offers favorable reactivity for further derivatization. This intermediate is particularly valuable in the synthesis of enantiomerically pure compounds due to its potential for asymmetric induction. Its stability under standard storage conditions and compatibility with common organic solvents make it a practical choice for laboratory and industrial-scale processes.
ethyl 2-(aminomethyl)-4-methylpentanoate structure
90727-08-5 structure
Product Name:ethyl 2-(aminomethyl)-4-methylpentanoate
CAS No:90727-08-5
MF:C9H19NO2
MW:173.25266289711
CID:3162491
PubChem ID:16641205
Update Time:2025-10-29

ethyl 2-(aminomethyl)-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

    • 2-Aminomethyl-4-methyl-pentanoic acid ethyl ester
    • ethyl 2-(aminomethyl)-4-methylpentanoate
    • AKOS011597320
    • 90727-08-5
    • SCHEMBL11902091
    • ethyl2-(aminomethyl)-4-methylpentanoate
    • EN300-146850
    • UMVDNWOVACQNFP-UHFFFAOYSA-N
    • CHEMBL4586911
    • Inchi: 1S/C9H19NO2/c1-4-12-9(11)8(6-10)5-7(2)3/h7-8H,4-6,10H2,1-3H3
    • InChI Key: UMVDNWOVACQNFP-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(CN)CC(C)C)=O

Computed Properties

  • Exact Mass: 173.141578849Da
  • Monoisotopic Mass: 173.141578849Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 52.3Ų

ethyl 2-(aminomethyl)-4-methylpentanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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